Cas no 68070-35-9 (11-cis-Retinoic Acid)
11-cis-Retinoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 11-cis Retinoic Acid
- 11-cis-Retinoic Acid
- (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
- (7E,9Z,11E,13E)-retinoic acid
- 9-cis retinoic acid
- 9-cis-retinoic acid
- Accutane Roche
- Alitretinoin
- Atra-IV
- Ketrel
- Lsotretinoin
- Retisol-A
- Stieva-A
- Stieva-a Forte
- Tri-Luma
- Vitinoin
- CHEBI:46856
- ISOTRETINOIN IMPURITY F [EP IMPURITY]
- starbld0009365
- LMPR01090024
- (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
- Q27120711
- DTXSID40859317
- 1tyr
- Isotretinoin impurity F [EP]
- UNII-59MZT9G3DX
- 59MZT9G3DX
- (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
- (7E,9E,11Z,13E)-retinoic acid
- 68070-35-9
- (11Z)-retinoic acid
- Retinoic acid, 11-cis-
- Isotretinoin impurity F
- ISOTRETINOIN IMPURITY F (EP IMPURITY)
-
- Inchi: 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6-,12-11+,15-8+,16-14+
- InChI Key: SHGAZHPCJJPHSC-JPXMXQIXSA-N
- SMILES: OC(/C=C(\C)/C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C)=O
Computed Properties
- Exact Mass: 300.208930132g/mol
- Monoisotopic Mass: 300.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: 89-92°C
- Boiling Point: 462.8±14.0 °C at 760 mmHg
- Flash Point: 350.6±11.0 °C
- Refractive Index: 1.556
- PSA: 37.30000
- LogP: 5.60260
- Vapor Pressure: 0.0±2.5 mmHg at 25°C
11-cis-Retinoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Amber Vial, -86°C Freezer, Under Inert Atmosphere
11-cis-Retinoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R245020-0.5mg |
11-cis-Retinoic Acid |
68070-35-9 | 0.5mg |
$ 320.00 | 2022-06-03 | ||
| TRC | R245020-1mg |
11-cis-Retinoic Acid |
68070-35-9 | 1mg |
$ 741.00 | 2023-09-06 | ||
| TRC | R245020-2.5mg |
11-cis-Retinoic Acid |
68070-35-9 | 2.5mg |
$1771.00 | 2023-05-17 | ||
| TRC | R245020-5mg |
11-cis-Retinoic Acid |
68070-35-9 | 5mg |
$ 3405.00 | 2023-09-06 | ||
| TRC | R245020-.5mg |
11-cis-Retinoic Acid |
68070-35-9 | 5mg |
$391.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-361686-0.5 mg |
11-cis Retinoic Acid, |
68070-35-9 | 0.5 mg |
¥4,738.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-361686A-1 mg |
11-cis Retinoic Acid, |
68070-35-9 | 1mg |
¥7,070.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-361686-0.5mg |
11-cis Retinoic Acid, |
68070-35-9 | 0.5mg |
¥4738.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-361686A-1mg |
11-cis Retinoic Acid, |
68070-35-9 | 1mg |
¥7070.00 | 2023-09-05 | ||
| A2B Chem LLC | AH17326-1mg |
11-cis Retinoic Acid |
68070-35-9 | 1mg |
$1288.00 | 2024-04-19 |
11-cis-Retinoic Acid Related Literature
-
Maria Lapteva,Michael M?ller,Robert Gurny,Yogeshvar N. Kalia Nanoscale 2015 7 18651
-
Shirin Kahremany,Christopher Lane Sander,Gregory P. Tochtrop,Adam Kubas,Krzysztof Palczewski Org. Biomol. Chem. 2019 17 8125
-
Riham O. Bakr,Ahmed Tawfike,Heba A. El-Gizawy,Nashwa Tawfik,Usama Ramadan Abdelmohsen,Miada F. Abdelwahab,Walaa A. Alshareef,Sahar M. Fayez,Shereen M. S. El-Mancy,Ahlam M. El-Fishawy,Mostafa A. Abdelkawy,Marwa A. A. Fayed RSC Adv. 2021 11 7318
Additional information on 11-cis-Retinoic Acid
11-cis-Retinoic Acid: A Comprehensive Overview
11-cis-Retinoic Acid, also known by its CAS number 68070-35-9, is a naturally occurring retinoid that has garnered significant attention in the fields of dermatology, oncology, and neuroscience. This compound is a derivative of vitamin A and plays a pivotal role in cellular differentiation, proliferation, and apoptosis. Recent advancements in research have shed light on its potential therapeutic applications, particularly in the treatment of skin disorders, cancer, and neurodegenerative diseases.
The chemical structure of 11-cis-Retinoic Acid is characterized by a conjugated system of double bonds, which imparts unique photophysical properties. This feature makes it an ideal candidate for use in photochemical studies and as a photosensitizer in certain medical applications. The compound's ability to modulate gene expression through interaction with nuclear receptors has been extensively studied, leading to its classification as a ligand for the retinoic acid receptor (RAR) family.
One of the most promising areas of research involving 11-cis-Retinoic Acid is its application in dermatology. Studies have demonstrated its efficacy in treating acne vulgaris by regulating sebum production and reducing inflammation. Moreover, its role in promoting epidermal differentiation has made it a valuable ingredient in anti-aging skincare products. The compound's ability to enhance collagen synthesis and reduce oxidative stress further underscores its potential in cosmeceutical formulations.
In the realm of oncology, 11-cis-Retinoic Acid has shown remarkable anti-proliferative effects on various cancer cell lines. Preclinical studies have highlighted its ability to induce apoptosis in malignant cells while sparing normal cells, making it a potential candidate for targeted cancer therapy. Recent research has also explored its synergistic effects when combined with conventional chemotherapeutic agents, suggesting a novel approach to enhance treatment outcomes.
The neuroprotective properties of 11-cis-Retinoic Acid have been another focal point of scientific investigation. Experimental models have revealed its capacity to mitigate neuroinflammation and promote neuronal survival, offering hope for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its role in regulating synaptic plasticity and cognitive function has opened new avenues for research into neurological health.
Despite its numerous therapeutic potentials, the use of 11-cis-Retinoic Acid is not without challenges. Issues such as limited bioavailability and potential toxicity at high doses necessitate further optimization of delivery systems and dosing regimens. Researchers are actively exploring nanotechnology-based approaches to enhance the compound's stability and efficacy while minimizing adverse effects.
In conclusion, 11-cis-Retinoic Acid (CAS No: 68070-35-9) stands at the forefront of innovative therapeutic development across multiple disciplines. Its versatile biological activities and promising preclinical results position it as a key player in future medical advancements. As research continues to unravel its mechanisms of action and therapeutic potentials, this compound holds the promise of transforming patient care in dermatology, oncology, and neurology.
68070-35-9 (11-cis-Retinoic Acid) Related Products
- 5300-03-8(9-cis-Retinoic acid)
- 3555-80-4(11-cis,13-cis-Retinoic Acid >90%)
- 4759-48-2(isotretinoin)
- 302-79-4(Retinoic acid)
- 104182-09-4(4,4-Dimethyl Retinoic Acid)
- 65173-41-3(2-Propenoic acid,3-(1-cyclohexen-1-yl)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)